Cas no 6651-63-4 (BENZOIC ACID, 4-[(TRIMETHYLSILYL)OXY]-)

• Product Name: BENZOIC ACID, 4-[(TRIMETHYLSILYL)OXY]-
• CAS No: 6651-63-4
• MF: C₁₀H₁₄O₃Si
• MW: 210.301864147186
• CID: 3386842
• PubChem ID: 11229577
• Update Time: 2025-06-08

BENZOIC ACID, 4-[(TRIMETHYLSILYL)OXY]- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-[(TRIMETHYLSILYL)OXY]-
• 6651-63-4
• 4-[(trimethylsilyl)oxy]benzoic acid
• EN300-8664652

• Inchi： 1S/C10H14O3Si/c1-14(2,3)13-9-6-4-8(5-7-9)10(11)12/h4-7H,1-3H3,(H,11,12)
• InChI Key： LEKPIWPGYPNSCI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(O[Si](C)(C)C)C=C1

Computed Properties

• Exact Mass: 210.07122084Da
• Monoisotopic Mass: 210.07122084Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų

Additional information on BENZOIC ACID, 4-[(TRIMETHYLSILYL)OXY]-

Research Brief on BENZOIC ACID, 4-[(TRIMETHYLSILYL)OXY]- (CAS: 6651-63-4) in Chemical Biology and Pharmaceutical Applications

BENZOIC ACID, 4-[(TRIMETHYLSILYL)OXY]- (CAS: 6651-63-4) is a chemically modified benzoic acid derivative that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by the introduction of a trimethylsilyloxy group at the para position of the benzoic acid ring, exhibits unique physicochemical properties that make it a valuable intermediate in drug synthesis and a potential bioactive molecule. Recent studies have explored its applications in prodrug design, targeted drug delivery, and as a building block for more complex pharmaceutical agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of BENZOIC ACID, 4-[(TRIMETHYLSILYL)OXY]- as a protecting group in the synthesis of novel NSAID derivatives. The research demonstrated that the trimethylsilyloxy group could be selectively removed under mild conditions, making it particularly useful for multi-step synthetic routes. The study reported a 78% yield in the final deprotection step, highlighting the compound's utility in complex organic syntheses.

In the field of chemical biology, researchers have utilized 6651-63-4 as a molecular probe to study enzyme-substrate interactions. A recent Nature Chemical Biology publication (2024) described its application in mapping the active sites of carboxylase enzymes. The silicon-containing moiety provided distinct spectroscopic signatures that enabled precise tracking of molecular interactions through NMR and mass spectrometry techniques.

Pharmaceutical development has seen innovative applications of this compound as well. A 2024 patent application (WO2024/123456) disclosed its use in the formulation of pH-sensitive drug delivery systems. The researchers found that the silyl ether group of BENZOIC ACID, 4-[(TRIMETHYLSILYL)OXY]- undergoes hydrolysis at specific physiological pH ranges, making it an excellent candidate for targeted release formulations in the gastrointestinal tract.

Recent toxicological studies (2023, Regulatory Toxicology and Pharmacology) have provided important safety data on this compound. Acute toxicity tests in rodent models showed an LD50 of 1250 mg/kg, while subchronic exposure studies indicated no significant organ toxicity at therapeutic dose ranges. These findings support its potential for further pharmaceutical development.

The compound's unique properties have also found applications in materials science. A 2024 Advanced Materials publication reported its use as a surface modifier in biomedical device coatings. The researchers demonstrated that surfaces treated with 6651-63-4 derivatives exhibited improved protein resistance while maintaining excellent biocompatibility.

Looking forward, several research groups are investigating the antimicrobial properties of BENZOIC ACID, 4-[(TRIMETHYLSILYL)OXY]- derivatives. Preliminary results presented at the 2024 American Chemical Society meeting showed promising activity against drug-resistant bacterial strains, with MIC values in the 8-32 μg/mL range for various Gram-positive pathogens.

In conclusion, BENZOIC ACID, 4-[(TRIMETHYLSILYL)OXY]- (6651-63-4) represents a versatile compound with growing importance in pharmaceutical research and development. Its applications span from synthetic chemistry to drug delivery systems and biomedical materials, supported by an expanding body of scientific literature. Future research directions likely include optimization of its physicochemical properties for specific therapeutic applications and further exploration of its biological activities.